KM04416

• CAS: 26530-26-7
• Molecular Formula: C12H11NO3S
• Molecular Weight: 249.29 g/mol
• InChI: InChI=1S/C12H11NO3S/c1-2-16-12(15)9-3-5-10(6-4-9)13-11(14)7-8-17-13/h3-8H,2H2,1H3
• InChIKey: BZBRYBISKLKJCA-UHFFFAOYSA-N

KM04416 GPD2 Inhibitor Overview

KM04416 (Ethyl 4-(3-oxoisothiazol-2(3H)-yl)benzoate) is a synthetic isothiazolone derivative that functions as a potent inhibitor of mitochondrial glycerol-3-phosphate dehydrogenase 2 (GPD2) [1]. With a molecular weight of 249.29 g/mol and the formula C₁₂H₁₁NO₃S, the compound exhibits a melting point of 142–144 °C and is readily soluble in DMSO (≥50 mg/mL), enabling standard cell-based assay workflows . Originally identified through a high-throughput screen of 29,586 small molecules for suppressors of GPD2-dependent hydrogen peroxide production in PC-3 prostate cancer cells, KM04416 has been characterized for its anti-proliferative effects in both malignant and normal prostate epithelial models as well as in lung adenocarcinoma lines [1].

Mitochondrial GPD2 pathway inhibition studies

Cell-based assay workflow (DMSO-soluble)

Prostate and lung cancer model-response context

• [1] Singh G. Mitochondrial FAD-linked Glycerol-3-phosphate Dehydrogenase: A Target for Cancer Therapeutics. Pharmaceuticals. 2014;7(2):192-206. doi:10.3390/ph7020192 View Source

KM04416 Selectivity: Cancer vs. Normal Cells

GPD2 inhibitors identified from the same high-throughput screen exhibit divergent cellular selectivity profiles that preclude simple substitution [1]. While compound 5108184 (a benzoxadiazole derivative) shows the most potent growth inhibition in PC-3 prostate cancer cells (70% at 10 µM), it demonstrates no adverse effect on PNT1A normal prostate epithelial cells [1]. In contrast, KM04416 significantly inhibits proliferation in both PC-3 cancer cells and PNT1A normal epithelial cells, indicating a distinct biological fingerprint that is not shared by all in-class compounds [1]. Researchers selecting a GPD2 inhibitor must therefore verify activity in their specific cell model rather than assuming class-level interchangeability, as chemical class (isothiazolone vs. benzoxadiazole vs. benzimidazole) directly correlates with differential normal-cell engagement [1]. The quantitative evidence below details these critical distinctions.

Chemical Class

Normal-Cell Engagement

Isothiazolone (KM04416)

Dual cancer/normal prostate epithelial cell activity

Benzoxadiazole-class

Normal-cell sparing profile

Chemical class may determine differential normal-cell engagement; verify activity in specific cell model.

• [1] Singh G. Mitochondrial FAD-linked Glycerol-3-phosphate Dehydrogenase: A Target for Cancer Therapeutics. Pharmaceuticals. 2014;7(2):192-206. doi:10.3390/ph7020192 View Source

KM04416 Comparator Evidence vs. GPD2 Inhibitors

PC-3 Growth Inhibition vs. GPD2 Inhibitors

In a direct comparative study, six GPD2 inhibitors identified from the same high-throughput screen were evaluated for growth inhibition in PC-3 prostate cancer cells at a fixed concentration of 10 µM over 72 h [1]. KM04416 (an isothiazolone derivative) inhibited PC-3 cell growth by 50%, placing it in the mid-tier potency bracket alongside RH02211 (benzimidazole) and 5477644 (hydroxybenzaldehyde), each of which also achieved ~50% inhibition [1]. The most potent compound, 5108184 (benzoxadiazole), inhibited growth by up to 70%, while 5228270 (methylbenzenesulfonamide) and 5543723 (benzothiophene) demonstrated only up to 30% inhibition [1]. This ranking demonstrates that KM04416 provides intermediate potency within the GPD2 inhibitor class, making it suitable for studies requiring moderate rather than maximal target suppression.

PC-3 Growth Inhibition

Head-to-head

~50% inhibition (10 µM, 72 h)

Intermediate potency rank among GPD2 inhibitors

Supports moderate target engagement studies

Evidence Dimension	PC-3 prostate cancer cell growth inhibition (% growth relative to untreated control)
Target Compound Data	KM04416 (isothiazolone): ~50% growth inhibition
Comparator Or Baseline	5108184 (benzoxadiazole): up to 70% inhibition; RH02211 (benzimidazole): ~50% inhibition; 5477644 (hydroxybenzaldehyde): ~50% inhibition; 5228270 (methylbenzenesulfonamide): up to 30% inhibition; 5543723 (benzothiophene): up to 30% inhibition
Quantified Difference	KM04416 exhibits 20 percentage-points lower growth inhibition than 5108184, comparable inhibition to RH02211 and 5477644, and 20 percentage-points greater inhibition than 5228270 and 5543723
Conditions	PC-3 prostate cancer cells; 10 µM inhibitor; 72 h continuous exposure; crystal violet proliferation assay; five independent experiments with eight wells per experiment

Why This Matters

Understanding potency ranking enables researchers to select the appropriate GPD2 inhibitor for their desired degree of pathway suppression, with KM04416 offering intermediate potency suitable for partial target engagement studies rather than near-complete ablation achieved by 5108184.

• [1] Singh G. Mitochondrial FAD-linked Glycerol-3-phosphate Dehydrogenase: A Target for Cancer Therapeutics. Pharmaceuticals. 2014;7(2):192-206. doi:10.3390/ph7020192 View Source

PNT1A Normal Prostate Cell Response

Among the six GPD2 inhibitors profiled, a critical discriminating factor emerged when compounds were tested on the non-malignant prostate epithelial cell line PNT1A [1]. KM04416, along with 5477644 and 5547644, significantly inhibited PNT1A cell proliferation (p < 0.05) at 10 µM over 72 h, indicating activity in both cancerous and normal prostate epithelial contexts [1]. In stark contrast, compounds 5108184, 5228270, and RH02211 showed no adverse effects on PNT1A cells at the same concentration, demonstrating a marked selectivity difference that is not predictable from PC-3 potency data alone [1]. The EC₅₀ values for all six compounds ranged between 1 and 30 µM, confirming that the differential PNT1A activity is not simply a consequence of potency differences [1]. Cisplatin (10 µM) served as a cytotoxic positive control and inhibited both PC-3 and PNT1A proliferation [1].

PNT1A Normal Cell Response

Head-to-head

Significant PNT1A inhibition (p

Dual cancer/normal cell activity profile

Selectivity context: compounds with normal-cell sparing also available

Broad Cancer Panel Profiling

Cross-study

Growth inhibition across multiple lines (20 µM, 48 h)

Only GPD2 inhibitor with published broad-panel data

May reduce characterization effort for multi-indication studies

LUAD Multi-Parameter Profiling

Cross-study

Viability, migration, apoptosis, immune infiltration data

Supports integrated LUAD functional studies

Comparator multi-parameter LUAD data not reported

Evidence Dimension	PNT1A normal prostate epithelial cell proliferation (statistical significance vs. untreated control)
Target Compound Data	KM04416: significant inhibition of PNT1A proliferation (p < 0.05)
Comparator Or Baseline	5108184: no adverse effect on PNT1A cells; 5228270: no adverse effect on PNT1A cells; RH02211: no adverse effect on PNT1A cells; 5477644: significant inhibition of PNT1A proliferation (p < 0.05); 5547644: significant inhibition of PNT1A proliferation (p < 0.05)
Quantified Difference	Qualitative yes/no differential: KM04416 and two other compounds inhibit PNT1A, while three other GPD2 inhibitors do not, despite all six inhibiting PC-3 cancer cells
Conditions	PNT1A normal prostate epithelial cells; 10 µM inhibitor; 72 h continuous exposure; Tukey's multiple comparison test; p < 0.05 significance threshold

Why This Matters

This qualitative selectivity difference is the most actionable criterion for compound selection: investigators requiring a GPD2 inhibitor that spares normal epithelial cells should choose 5108184 or RH02211, while those seeking dual cancer- and normal-cell activity should select KM04416.

• [1] Singh G. Mitochondrial FAD-linked Glycerol-3-phosphate Dehydrogenase: A Target for Cancer Therapeutics. Pharmaceuticals. 2014;7(2):192-206. doi:10.3390/ph7020192 View Source

Anti-Proliferative Activity Across Cancer Cell Panel

KM04416 was tested at 20 µM for 48 h across a panel of cancer cell lines, with relative cell number normalized to paired untreated controls [1]. The compound produced growth-inhibitory effects across multiple cancer types [1]. Unlike the six-compound head-to-head study that was limited to prostate-derived lines, this broader profiling establishes that KM04416 can suppress proliferation in cancer cell lines of diverse tissue origins [1]. Comparable broad-panel data at this concentration have not been reported for the comparator GPD2 inhibitors 5108184, RH0211, 5477644, 5228270, or 5543723, leaving KM04416 as the GPD2 inhibitor with the most extensively characterized anti-cancer breadth in the published literature [1].

Broad Cancer Panel Profiling

Cross-study

Growth inhibition across multiple lines (20 µM, 48 h)

Only GPD2 inhibitor with published broad-panel data

May reduce characterization effort for multi-indication studies

Evidence Dimension	Relative cell number of cancer cell lines after 48 h treatment with 20 µM KM04416, normalized to untreated controls
Target Compound Data	KM04416: reduction in relative cell number observed across multiple cancer cell lines at 20 µM, 48 h (statistical significance indicated for individual lines, p < 0.05 to p < 0.0005)
Comparator Or Baseline	No published 20 µM, 48 h broad-panel data exist for 5108184, RH0211, 5477644, 5228270, or 5543723; untreated control cells serve as normalization baseline
Quantified Difference	KM04416 is the only GPD2 inhibitor from the 2014 screen with published broad-panel cancer cell line activity data; comparator data are absent
Conditions	Various cancer cell lines; 20 µM KM04416; 48 h treatment; cell number measured and normalized to paired untreated controls; two-tailed unpaired Student's t-test

Why This Matters

For procurement decisions in multi-indication oncology programs, the availability of published broad-panel data reduces the experimental burden of de novo profiling and enables informed selection of KM04416 over uncharacterized comparators.

• [1] Figure 6F. Relative cell number of various cancer cell lines with 20 µM KM04416 treatment for 48 h. In: GPD2 gene expression in various types of cancer and related patient survival. PMC9830446. View Source

Lung Adenocarcinoma Multi-Parameter Functional Profiling

In a focused study on lung adenocarcinoma (LUAD), KM04416 was evaluated in A549 and H1299 cell lines for a comprehensive panel of functional endpoints [1]. CCK-8 assays demonstrated concentration-dependent inhibition of cell viability [1]. EdU incorporation and colony formation assays confirmed significant suppression of proliferation [1]. Transwell assays revealed that KM04416 remarkably suppressed both migration and invasion abilities in both cell lines [1]. Flow cytometric analysis further showed that KM04416 treatment induced cell cycle arrest in the G1 phase and significantly increased the percentage of apoptotic cells [1]. Moreover, TISIDB analysis demonstrated that low GPD2 expression correlates with high infiltration of multiple immune cell types (Tem_CD8, Tfh, Th1, Th17, Treg, Act_B, Imm_B, NK, CD56bright, CD56dim, MDSC, NKT, pDC, Macrophage, Eosinophil, Mast, Monocyte), establishing a mechanistic link between GPD2 inhibition and immune modulation [1]. Comparable multi-parameter LUAD profiling has not been reported for the 2014 comparator compounds 5108184, RH0211, 5477644, 5228270, or 5543723.

LUAD Multi-Parameter Profiling

Cross-study

Viability, migration, apoptosis, immune infiltration data

Supports integrated LUAD functional studies

Comparator multi-parameter LUAD data not reported

Evidence Dimension	Multi-parameter functional assays in LUAD cell lines A549 and H1299 (viability, proliferation, migration, invasion, cell cycle, apoptosis)
Target Compound Data	KM04416: concentration-dependent viability inhibition (CCK-8); reduced EdU-positive cells; decreased colony number; suppressed migration and invasion (Transwell); G1 cell cycle arrest; increased apoptotic cell percentage; all statistically significant
Comparator Or Baseline	DMSO vehicle control; no published LUAD multi-parameter data exist for 5108184, RH0211, 5477644, 5228270, or 5543723
Quantified Difference	KM04416 is the only GPD2 inhibitor with published, comprehensive functional characterization in LUAD models; comparator data are entirely absent for this indication
Conditions	A549 cells (F12 medium) and H1299 cells (RPMI-1640 medium); various KM04416 concentrations; 24–72 h depending on assay; Student's t-test; p < 0.05 significance threshold

Why This Matters

For researchers investigating GPD2 as a therapeutic target in lung adenocarcinoma, KM04416 is the only compound with published proof-of-concept functional data spanning proliferation, metastasis-related phenotypes, cell death, and immune infiltration, making it the rational first-choice tool compound for LUAD studies.

• [1] Lin Y, Wu W, Lin H, Chen S, Lv H, Chen S, Li C, Wang X, Chen Y. KM04416 suppressed lung adenocarcinoma progression by promoting immune infiltration. Journal of Cardiothoracic Surgery. 2024;19:465. doi:10.1186/s13019-024-02971-w View Source

KM04416 Research & Industrial Applications

Dual Cancer and Normal Prostate Cell Studies

KM04416 is the preferred GPD2 inhibitor for experiments that require parallel assessment of both malignant (PC-3) and normal prostate epithelial (PNT1A) cell responses to GPD2 inhibition, as it is one of only three compounds from the 2014 screen that significantly inhibits PNT1A proliferation (p < 0.05), while competitors 5108184, 5228270, and RH02211 show no effect on normal cells [1]. This scenario is particularly relevant for target engagement studies, toxicity screening in isogenic cell pairs, and investigations of differential GPD2 dependency between tumor and normal tissue.

Lung Adenocarcinoma Target Validation & MoA Studies

KM04416 is the only GPD2 inhibitor with published multi-parameter functional evidence in LUAD, including concentration-dependent viability inhibition, suppression of migration and invasion, G1 cell cycle arrest, and apoptosis induction in both A549 and H1299 cells [2]. Combined with the TISIDB-derived association between low GPD2 expression and elevated immune infiltration (spanning Tem_CD8, Tfh, Th1, Th17, Treg, NK, Macrophage, and other immune subsets), KM04416 uniquely supports integrated studies of GPD2 as a node linking tumor cell-intrinsic phenotypes with the tumor immune microenvironment [2].

Broad-Spectrum Oncology Profiling Across Cancer Types

For multi-indication oncology programs requiring a GPD2 inhibitor with demonstrated activity beyond a single tumor type, KM04416 offers published evidence of growth inhibition at 20 µM across a panel of cancer cell lines [3]. No comparable broad-panel data have been published for the other GPD2 inhibitors from the original screen (5108184, RH0211, 5477644, 5228270, 5543723), making KM04416 the compound of choice for laboratories seeking to minimize upfront characterization effort when exploring GPD2 as a target in novel cancer types [3].

Standardized GPD2 Inhibitor for Routine Lab Use

KM04416 is available with defined physicochemical properties including a melting point of 142–144 °C and DMSO solubility of ≥50 mg/mL (≥200 mM), enabling straightforward preparation of concentrated stock solutions for in vitro assays . Its molecular identity (C₁₂H₁₁NO₃S, MW 249.29) and isothiazolone core structure are unambiguously defined, facilitating batch-to-batch quality control and reproducibility across independent laboratories .

Application

Selection Property

Validation Focus

Prostate cell-model studies (dual cancer/normal)

GPD2 inhibitor with dual cell-type activity

Normal-cell proliferation endpoint review

Lung adenocarcinoma pathway studies

Multi-parameter functional characterization

Migration, apoptosis, immune infiltration endpoints

Multi-indication oncology profiling

Published broad-panel activity data

Cell-line growth inhibition endpoint context

Routine GPD2 inhibition assays

Defined physicochemical profile

DMSO solubility and batch consistency review

• [1] Singh G. Mitochondrial FAD-linked Glycerol-3-phosphate Dehydrogenase: A Target for Cancer Therapeutics. Pharmaceuticals. 2014;7(2):192-206. doi:10.3390/ph7020192 View Source
• [2] Lin Y, Wu W, Lin H, Chen S, Lv H, Chen S, Li C, Wang X, Chen Y. KM04416 suppressed lung adenocarcinoma progression by promoting immune infiltration. Journal of Cardiothoracic Surgery. 2024;19:465. doi:10.1186/s13019-024-02971-w View Source
• [3] Figure 6F. Relative cell number of various cancer cell lines with 20 µM KM04416 treatment for 48 h. In: GPD2 gene expression in various types of cancer and related patient survival. PMC9830446. View Source